Cas no 89170-61-6 ( )

• Product Name: &nbsp
• CAS No: 89170-61-6
• MF: C₁₉H₂₆NO
• MW: 284.415845394135
• CID: 993632
• PubChem ID: 437650
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• benzyl-diethyl-(2-phenoxyethyl)azanium
• DTXSID50331351
• 89170-61-6
• SCHEMBL9183119
•  

• Inchi： 1S/C19H26NO/c1-3-20(4-2,17-18-11-7-5-8-12-18)15-16-21-19-13-9-6-10-14-19/h5-14H,3-4,15-17H2,1-2H3/q+1
• InChI Key： BRKGCJJJVWWDSD-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CC[N+](CC)(CC)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 284.201439453g/mol
• Monoisotopic Mass: 284.201439453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 9.2Ų